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Compound of Interest

Compound Name: 1-Methyl-2-(methylthio)imidazole

Cat. No.: B120105 Get Quote

2-Methylthio-3-methylimidazole: A Core
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic characteristics of 2-

Methylthio-3-methylimidazole, a heterocyclic compound of interest in pharmaceutical research

and development, primarily recognized as an impurity of the antithyroid agent Methimazole.

Chemical and Physical Properties
2-Methylthio-3-methylimidazole, also known as 1-Methyl-2-(methylthio)imidazole, is a

derivative of imidazole containing a methyl group on a nitrogen atom and a methylthio group on

a carbon atom of the imidazole ring. Its fundamental properties are summarized below.
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Property Value Reference

CAS Number 14486-52-3 [1]

Molecular Formula C₅H₈N₂S [1]

Molecular Weight 128.20 g/mol [1]

Synonyms

1-Methyl-2-

(methylthio)imidazole,

Methimazole USP Related

Compound C

[1][2]

Appearance Clear Colourless [3]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[3]

Predicted Density 1.14 ± 0.1 g/cm³ [3]

Predicted pKa 5.88 ± 0.25 [3]

Storage
Sealed in dry, Room

Temperature
[3]

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-Methylthio-3-methylimidazole is

not readily available in the public domain. However, a plausible synthetic route can be inferred

from the synthesis of analogous thio-substituted imidazoles. The most probable method

involves the S-methylation of the corresponding thione precursor, 1-methyl-1,3-dihydro-2H-

imidazole-2-thione (Methimazole).

A general experimental protocol for a similar transformation involves the reaction of an

imidazole-2-thione with a methylating agent such as dimethyl sulfate in a suitable solvent like

ethanol, often in the presence of a base like sodium hydroxide.[4]
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Caption: Proposed synthesis workflow for 2-Methylthio-3-methylimidazole.

Relationship to Methimazole
2-Methylthio-3-methylimidazole is a known impurity of Methimazole, an active pharmaceutical

ingredient used to treat hyperthyroidism.[3] Methimazole functions by inhibiting the synthesis of

thyroid hormones.[3] The presence of impurities such as 2-Methylthio-3-methylimidazole is a

critical consideration in the quality control of Methimazole formulations.

Methimazole
(Antithyroid Agent)

2-Methylthio-3-methylimidazole
(Impurity)

Related Substance

Click to download full resolution via product page

Caption: Relationship between Methimazole and 2-Methylthio-3-methylimidazole.

Spectral Data
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Detailed, publicly available spectral data (NMR, IR, MS) for 2-Methylthio-3-methylimidazole is

limited. However, spectral databases may contain this information under the name "1-Methyl-2-

methylthio-imidazole" or CAS number 14486-52-3. Researchers are advised to consult

specialized databases for detailed spectral charts and peak lists.

Biological Activity and Reactivity
There is a lack of specific information in the public domain regarding the biological activity and

reactivity of 2-Methylthio-3-methylimidazole. Its primary significance in the context of drug

development is as a process-related impurity of Methimazole.[3] The biological effects of this

compound, if any, have not been extensively studied. Imidazole derivatives, as a class, are

known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory,

antifungal, and antibacterial properties.[5][6] However, these general activities cannot be

directly attributed to 2-Methylthio-3-methylimidazole without specific experimental evidence.

The reactivity of 2-Methylthio-3-methylimidazole has not been well-documented. Based on its

structure, the imidazole ring is expected to exhibit aromatic character. The nitrogen atoms can

act as bases or nucleophiles, and the sulfur atom in the methylthio group could be susceptible

to oxidation.

Applications
The primary application of 2-Methylthio-3-methylimidazole is as a reference standard for the

identification and quantification of impurities in Methimazole drug substances and products.[7]

Its use is crucial for ensuring the purity, safety, and efficacy of Methimazole-containing

pharmaceuticals.

Safety
Detailed safety and toxicity data for 2-Methylthio-3-methylimidazole are not readily available. As

with any chemical compound, it should be handled with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92694880.htm
https://scialert.net/fulltext/?doi=sciintl.2013.253.260
https://docsdrive.com/pdfs/scienceinternational/sciintl/2013/253-260.pdf
https://store.usp.org/product/1411038
https://www.benchchem.com/product/b120105?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. scbt.com [scbt.com]

2. METHIMAZOLE METHYL SULFIDE [drugfuture.com]

3. 1-Methyl-2-(Methylthio)iMidazole | 14486-52-3 [chemicalbook.com]

4. Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity
[article.sapub.org]

5. scialert.net [scialert.net]

6. docsdrive.com [docsdrive.com]

7. store.usp.org [store.usp.org]

To cite this document: BenchChem. [basic characteristics of 2-Methylthio-3-methylimidazole].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120105#basic-characteristics-of-2-methylthio-3-
methylimidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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